Cas no 101527-68-8 (2,4(1H,3H)-Pyrimidinedione,1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI))

2,4(1H,3H)-Pyrimidinedione,1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI) structure
101527-68-8 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI)
CAS No:101527-68-8
MF:C9H12N2O5
MW:228.201982498169
CID:190644
PubChem ID:453162
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI)
    • 1-((2R,6R)-6-(Hydroxymethyl)-1,4-dioxan-2-yl)uracil
    • 1-[(2R,6R)-6-(Hydroxymethyl)-1,4-dioxan-2-yl]uracil
    • (6-(Hydroxymethyl)-1,4-dioxan-2-yl)uracil
    • 101527-68-8
    • 2,4(1H,3H)-Pyrimidinedione, 1-(6-(hydroxymethyl)-1,4-dioxan-2-yl)-, (2R-cis)-
    • 1-[(2R,6R)-6-(hydroxymethyl)-1,4-dioxan-2-yl]pyrimidine-2,4-dione
    • 6-OHMe-1,4-dOX-U
    • DTXSID40906299
    • 4-Hydroxy-1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]pyrimidin-2(1H)-one
    • 2,4(1H,3H)-Pyrimidinedione, 1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)-
    • Inchi: 1S/C9H12N2O5/c12-3-6-4-15-5-8(16-6)11-2-1-7(13)10-9(11)14/h1-2,6,8,12H,3-5H2,(H,10,13,14)/t6-,8-/m1/s1
    • InChI Key: ZSLKBIKKAYFZRU-HTRCEHHLSA-N
    • SMILES: O1[C@H](CO)COC[C@@H]1N1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 228.07466
  • Monoisotopic Mass: 228.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.8
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • Density: 1.42
  • Refractive Index: 1.549
  • PSA: 88.1
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd